Biphenyl-5,5'-disulfonic acid, bis(salicylate)

• CAS RN: 17401-50-2
• Molecular Formula: C26H18O10S2
• Molecular Weight: 554.5 g/mol
• IUPAC Name: 2-[3-[3-(2-carboxyphenoxy)sulfonylphenyl]phenyl]sulfonyloxybenzoic acid
• InChI: InChI=1S/C26H18O10S2/c27-25(28)21-11-1-3-13-23(21)35-37(31,32)19-9-5-7-17(15-19)18-8-6-10-20(16-18)38(33,34)36-24-14-4-2-12-22(24)26(29)30/h1-16H,(H,27,28)(H,29,30)
• InChI Key: XJRJMDCIUQVYSI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)OS(=O)(=O)C2=CC=CC(=C2)C3=CC(=CC=C3)S(=O)(=O)OC4=CC=CC=C4C(=O)O
• synonyms: Biphenyl-5,5'-disulfonic acid, bis(salicylate)

Description

Biphenyl-5,5'-disulfonic acid, bis(salicylate) is a chemical compound that has been used in scientific research for various purposes. It is a white crystalline powder that is soluble in water and has a molecular weight of 654.67 g/mol. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied.

Mechanism Of Action

The mechanism of action of Biphenyl-5,5'-disulfonic acid, bis(salicylate) is not fully understood. However, it is believed that the compound interacts with proteins and nucleic acids through hydrogen bonding and electrostatic interactions. This interaction results in a change in the fluorescence properties of the compound, which can be used for detection purposes.

Biochemical And Physiological Effects

Biphenyl-5,5'-disulfonic acid, bis(salicylate) has been shown to have no significant toxicity in vitro and in vivo. It has been reported to have antioxidant properties and to inhibit the activity of certain enzymes such as xanthine oxidase. Furthermore, it has been shown to have anti-inflammatory and analgesic effects.

Advantages And Limitations For Lab Experiments

Biphenyl-5,5'-disulfonic acid, bis(salicylate) has several advantages for lab experiments. It is a stable and water-soluble compound that can be easily synthesized. It has a high molar extinction coefficient and a large Stokes shift, which makes it a good fluorescent probe. However, it has some limitations, such as its sensitivity to pH and temperature changes, which can affect its fluorescence properties.

Future Directions

There are several future directions for the use of Biphenyl-5,5'-disulfonic acid, bis(salicylate) in scientific research. One direction is the development of new applications for the compound, such as in the detection of biomolecules in complex samples. Another direction is the modification of the compound to improve its stability and fluorescence properties. Furthermore, the compound can be used as a template for the synthesis of new fluorescent probes with improved properties.
Conclusion:
Biphenyl-5,5'-disulfonic acid, bis(salicylate) is a versatile compound that has been used in scientific research for various purposes. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The compound has several advantages for lab experiments, and its future use in scientific research is promising.

Synthesis Methods

Biphenyl-5,5'-disulfonic acid, bis(salicylate) can be synthesized using different methods. One common method is the reaction of biphenyl-5,5'-disulfonyl chloride with sodium salicylate in a solvent such as dimethylformamide (DMF). The reaction takes place at room temperature, and the product is obtained by filtration and washing with water.

Scientific Research Applications

Biphenyl-5,5'-disulfonic acid, bis(salicylate) has been used in scientific research for various purposes. It has been used as a fluorescent probe for the detection of proteins and nucleic acids. It has also been used as a chiral selector in liquid chromatography. Furthermore, it has been used as a pH indicator and as a catalyst in chemical reactions.